1-Methyl-3-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione
CAS No.:
Cat. No.: VC16327438
Molecular Formula: C21H27N3O4
Molecular Weight: 385.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H27N3O4 |
|---|---|
| Molecular Weight | 385.5 g/mol |
| IUPAC Name | 1-methyl-3-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione |
| Standard InChI | InChI=1S/C21H27N3O4/c1-22-20(27)24(19(26)21(22)10-6-3-7-11-21)15-18(25)23-12-13-28-17(14-23)16-8-4-2-5-9-16/h2,4-5,8-9,17H,3,6-7,10-15H2,1H3 |
| Standard InChI Key | PELAWWVGUMHWJY-UHFFFAOYSA-N |
| Canonical SMILES | CN1C(=O)N(C(=O)C12CCCCC2)CC(=O)N3CCOC(C3)C4=CC=CC=C4 |
Introduction
1-Methyl-3-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione is a complex organic compound with a molecular formula of C21H27N3O4 and a molecular weight of 385.5 g/mol . This compound features a unique diazaspiro[4.5]decane backbone, which includes a morpholine moiety linked through a carbonyl group. The presence of both nitrogen and oxygen atoms in its structure suggests potential biological activities and applications in medicinal chemistry.
Synthesis and Potential Applications
The synthesis of this compound typically involves multiple steps, including the formation of the diazaspirodecane core and the attachment of the morpholine moiety. The specific synthesis methods may vary depending on the starting materials and desired yield.
1-Methyl-3-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has potential applications in medicinal chemistry due to its unique structure. Preliminary studies suggest that compounds with similar structures may exhibit biological activities such as antitumor effects or interactions with specific enzymes and receptors.
Future Research Directions
Further research is necessary to fully elucidate the biological activities and therapeutic potential of 1-Methyl-3-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione. This includes in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent. Additionally, structural modifications could be explored to enhance its biological activity or improve its pharmacokinetic properties.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume